Iridium;tetrahydroiodide

• Molecular Formula: H4I4Ir
• Molecular Weight: 703.87 g/mol
• IUPAC Name: iridium;tetrahydroiodide
• InChI: InChI=1S/4HI.Ir/h4*1H
• InChI Key: FOCVPYWBRCVWNL-UHFFFAOYSA-N
• Canonical SMILES: I.I.I.I.[Ir]

Description

Iridium tetraiodide (IrI₄) is a halide compound of iridium in the +4 oxidation state. Iridium tetraiodide is hypothesized to adopt an octahedral geometry, similar to other iridium(IV) halides like IrCl₄, which forms hexachloroiridate(IV) complexes ([IrCl₆]²⁻) in solution . The compound’s stability and reactivity are influenced by iridium’s high electronegativity and tendency to form coordination complexes.

Preparation Methods

Synthetic Routes and Reaction Conditions

The preparation of iridium tetrahydroiodide typically involves the reaction of iridium metal with iodine under controlled conditions. One common method is the direct combination of iridium and iodine at elevated temperatures. The reaction can be represented as:

$$\text{Ir} + 4\text{I}_2 \rightarrow \text{IrI}_4$$Ir+4I2​→IrI4​

Another method involves the use of iridium chloride and potassium iodide in an aqueous solution, followed by the reduction of the resulting iridium iodide complex. The reaction conditions, such as temperature, pressure, and solvent, play a crucial role in determining the yield and purity of the final product.

Industrial Production Methods

Industrial production of iridium tetrahydroiodide may involve large-scale synthesis using high-purity iridium and iodine. The process typically includes steps such as purification of raw materials, controlled reaction conditions, and isolation of the product through crystallization or precipitation techniques.

Chemical Reactions Analysis

Types of Reactions

Iridium tetrahydroiodide undergoes various chemical reactions, including:

Oxidation: Iridium tetrahydroiodide can be oxidized to form higher oxidation state compounds.

Reduction: It can be reduced to lower oxidation state iridium compounds.

Substitution: The iodine atoms in iridium tetrahydroiodide can be substituted with other ligands or atoms.

Common Reagents and Conditions

Common reagents used in the reactions of iridium tetrahydroiodide include oxidizing agents like hydrogen peroxide, reducing agents like sodium borohydride, and various ligands for substitution reactions. The reaction conditions, such as temperature, solvent, and pH, are carefully controlled to achieve the desired products.

Major Products Formed

The major products formed from the reactions of iridium tetrahydroiodide depend on the type of reaction and the reagents used. For example, oxidation may yield iridium(V) compounds, while reduction may produce iridium(III) or iridium(I) compounds. Substitution reactions can lead to the formation of various iridium complexes with different ligands.

Scientific Research Applications

Iridium tetrahydroiodide has several scientific research applications, including:

Catalysis: It is used as a catalyst in various organic and inorganic reactions due to its high catalytic activity and stability.

Material Science: Iridium tetrahydroiodide is used in the synthesis of advanced materials, including nanomaterials and thin films.

Medicine: Research is ongoing to explore the potential use of iridium compounds in cancer treatment and other medical applications.

Electronics: It is used in the development of electronic devices, including light-emitting diodes (LEDs) and photovoltaic cells.

Mechanism of Action

The mechanism of action of iridium tetrahydroiodide involves its interaction with molecular targets and pathways. In catalysis, iridium tetrahydroiodide acts as a catalyst by facilitating the transfer of electrons and protons, thereby accelerating chemical reactions. In biological systems, iridium compounds may interact with cellular components, leading to various biochemical effects.

Comparison with Similar Compounds

Structural and Electronic Properties

Table 1: Structural and Electronic Properties of Selected Metal Iodides

Compound	Oxidation State	Molecular Formula	Geometry	Key Electronic Features
Iridium tetraiodide	+4	IrI₄	Octahedral*	High electronegativity; forms complexes
Iridium tetrachloride	+4	IrCl₄	Octahedral	Exists as [IrCl₆]²⁻ in solution
Rhodium(III) iodide	+3	RhI₃·H₂O	Octahedral	Paramagnetic; soluble in water
Titanium tetraiodide	+4	TiI₄	Tetrahedral	Volatile; used in metal refining

*Inferred from analogous Ir(IV) halides.

• IrI₄ vs. IrCl₄ : Both are Ir(IV) halides, but IrCl₄ is more extensively studied. IrCl₄ is hygroscopic and readily reduces to Ir(III) in neutral or basic conditions, whereas IrI₄’s stability in similar environments remains unclear.
• IrI₄ vs. RhI₃·H₂O : Rhodium(III) iodide is a hydrated compound with a +3 oxidation state, making it less redox-active than IrI₄. RhI₃·H₂O is used in catalysis but lacks the high oxidation state versatility of Ir(IV) compounds.

Chemical Reactivity and Stability

Table 2: Reactivity and Stability Comparisons

Compound	Stability in Air	Redox Behavior	Solubility
IrI₄	Likely unstable*	Prone to reduction to Ir(III)	Soluble in organics†
IrCl₄	Hygroscopic	Reduces to [IrCl₆]³⁻ in solution	Soluble in HCl, water
TiI₄	Stable	Oxidizing agent at high temps	Soluble in hydrocarbons

*Inferred from IrCl₄’s behavior. †Assumed based on TiI₄’s solubility.

• Redox Sensitivity : IrI₄ and IrCl₄ both exhibit reduction tendencies, but IrI₄ may be more susceptible due to iodide’s lower electronegativity compared to chloride.
• Application Challenges : Concentration quenching, a common issue in iridium complexes (e.g., luminescent materials), could limit IrI₄’s utility in optoelectronics.